Cas no 21898-45-3 (1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester)

• Product Name: 1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester
• CAS No: 21898-45-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 269275
• PubChem ID: 89094
• Update Time: 2025-04-19

1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-aceticacid, 1-methyl-a-oxo-,ethyl ester
• ethyl 1-methylpyrrole-2-oxoacetate
• ethyl 2-(1-methylpyrrol-2-yl)-2-oxoacetate
• EINECS 244-644-2
• ethyl 1-methylpyrrole-2-glyoxylate
• Ethyl 1-methyl-alpha-oxo-1H-pyrrole-2-acetate
• SCHEMBL10919254
• 21898-45-3
• HZSVMMXNUWDJPP-UHFFFAOYSA-N
• ethyl (1-methyl-1H-pyrrol-2-yl)(oxo)acetate
• DTXSID50176300
• NS00026988

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8(11)7-5-4-6-10(7)2/h4-6H,3H2,1-2H3
• InChI Key： HZSVMMXNUWDJPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CC=CN1C)=O)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.13
• Boiling Point: 278.3°Cat760mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.517
• PSA: 48.30000
• LogP: 0.77090